Specific Scientific Field: Green Chemistry, specifically the development of cleaner synthetic routes.
Comprehensive and Detailed Summary of the Application: This research aims to identify novel shorter synthetic routes in alignment with green chemistry principles. .
Detailed Description of Methods of Application or Experimental Procedures: The method involves base-catalysed Michael additions. The process starts with the reaction of methyl isobutyrate with DMAA in the presence of a catalytic amount of KOtBu in solvent-free conditions .
Thorough Summary of Results or Outcomes Obtained: The reaction resulted in the production of an analogue of the original compound, containing an extra methyl group. This compound could be an attractive green solvent if it proves to have similar non-toxic and non-harmful characteristics to the original compound .